Cas no 88793-42-4 (Acetamide, N,N'-(iminodi-2,1-ethanediyl)bis[2,2,2-trifluoro-)

• Product Name: Acetamide, N,N'-(iminodi-2,1-ethanediyl)bis[2,2,2-trifluoro-
• CAS No: 88793-42-4
• MF: C₈H₁₁F₆N₃O₂
• MW: 295.182262659073
• CID: 4296282
• PubChem ID: 388778
• Update Time: 2025-04-24

Acetamide, N,N'-(iminodi-2,1-ethanediyl)bis[2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N'-(iminodi-2,1-ethanediyl)bis[2,2,2-trifluoro-
• 2,2,2-trifluoro-N-[2-({2-[(trifluoroacetyl)amino]ethyl}amino)ethyl]acetamide
• 88793-42-4
• 2,2,2-trifluoro-N-[2-[2-[(2,2,2-trifluoroacetyl)amino]ethylamino]ethyl]acetamide
• 1,7-Bis(trifluoroacetyl)-1,4,7-triazaheptane
• 1, 7-Bis(trifluoroacetyl)-1,4,7-triazaheptane
• N,N'-(Iminodi-2,1-ethanediyl)bis[2,2,2-trifluoroacetamide]
• 2,2,2-Trifluoro-N-{2-[2-(2,2,2-trifluoro-acetylamino)-ethylamino]-ethyl}-acetamide
• G86770
• NCI60_030144
• N,N-(AZANEDIYLBIS(ETHANE-2,1-DIYL))BIS(2,2,2-TRIFLUOROACETAMIDE)
• 2,2,2-trifluoro-N-[2-({2-[(trifluoroacetyl)amino]ethyl}amino)ethyl]acetamide trifluroacetate
• CHEMBL2007783
• SCHEMBL1252712

• Inchi： 1S/C8H11F6N3O2/c9-7(10,11)5(18)16-3-1-15-2-4-17-6(19)8(12,13)14/h15H,1-4H2,(H,16,18)(H,17,19)
• InChI Key： RUXQXYHBGKXTHQ-UHFFFAOYSA-N
• SMILES： N(CCNC(=O)C(F)(F)F)CCNC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 295.07554557Da
• Monoisotopic Mass: 295.07554557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.2Ų